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Compound of Interest

Compound Name: Chloropicrin

Cat. No.: B1668804 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the fundamental chemical properties

of chloropicrin, a compound used as a broad-spectrum antimicrobial, fungicide, and

nematicide.[1][2] Its historical use also includes application as a poison gas in World War I.[1]

[2] The primary focus of this guide is its chemical formula and molecular weight.

Core Chemical Data
The fundamental identifiers for chloropicrin are its chemical formula and molecular weight.

These values are foundational for all stoichiometric calculations, formulation development, and

analytical procedures. The data is summarized in the table below.

Property Value

Chemical Formula CCl₃NO₂[1][2][3][4][5]

Molecular Weight 164.38 g/mol [1][2]

Methodology for Determination
The chemical formula and molecular weight of chloropicrin are established through standard

chemical analysis and calculation rather than complex, variable experimental protocols.
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Chemical Formula (CCl₃NO₂): The elemental composition is determined through techniques

such as elemental analysis, which measures the mass percentages of carbon, chlorine,

nitrogen, and oxygen. This empirical data is then used to establish the simplest whole-

number ratio of atoms in the compound.

Molecular Weight (164.38 g/mol ): This value is calculated by summing the atomic weights of

the constituent atoms based on the established chemical formula (1 Carbon atom + 3

Chlorine atoms + 1 Nitrogen atom + 2 Oxygen atoms).[1][2] Mass spectrometry can also be

used to experimentally confirm the molecular mass of the compound.

Logical Relationship of Properties
The relationship between the compound and its core properties is straightforward. The

chemical name, "Chloropicrin," denotes a specific molecular structure, which is represented

by the chemical formula and quantified by the molecular weight.

Chloropicrin

Chemical Formula
CCl₃NO₂

is defined by

Molecular Weight
164.38 g/mol

is quantified by
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Caption: Logical flow from chemical identity to formula and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://en.wikipedia.org/wiki/Chloropicrin
https://www.atamanchemicals.com/chloropicrin_u25512/
https://ntp.niehs.nih.gov/publications/reports/tr/tr065
https://www.cdc.gov/niosh/ershdb/emergencyresponsecard_29750034.html
https://pubchem.ncbi.nlm.nih.gov/compound/Chloropicrin
https://www.benchchem.com/product/b1668804#chloropicrin-chemical-formula-and-molecular-weight
https://www.benchchem.com/product/b1668804#chloropicrin-chemical-formula-and-molecular-weight
https://www.benchchem.com/product/b1668804#chloropicrin-chemical-formula-and-molecular-weight
https://www.benchchem.com/product/b1668804#chloropicrin-chemical-formula-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668804?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

